Benzethonium chloride
Benzethonium chloride
Brand Name:
Vulcanchem
CAS No.:
5929-09-9
VCID:
VC0193688
InChI:
InChI=1S/C27H42NO2.ClH.H2O/c1-26(2,3)22-27(4,5)24-13-15-25(16-14-24)30-20-19-29-18-17-28(6,7)21-23-11-9-8-10-12-23;;/h8-16H,17-22H2,1-7H3;1H;1H2/q+1;;/p-1
SMILES:
CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
Molecular Formula:
C27H42NO2.Cl.H2O
C27H44ClNO3
C27H44ClNO3
Molecular Weight:
466.1 g/mol
Benzethonium chloride
CAS No.: 5929-09-9
VCID: VC0193688
Molecular Formula: C27H42NO2.Cl.H2O
C27H44ClNO3
Molecular Weight: 466.1 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 5929-09-9 |
|---|---|
| Product Name | Benzethonium chloride |
| Molecular Formula | C27H42NO2.Cl.H2O C27H44ClNO3 |
| Molecular Weight | 466.1 g/mol |
| IUPAC Name | benzyl-dimethyl-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride;hydrate |
| Standard InChI | InChI=1S/C27H42NO2.ClH.H2O/c1-26(2,3)22-27(4,5)24-13-15-25(16-14-24)30-20-19-29-18-17-28(6,7)21-23-11-9-8-10-12-23;;/h8-16H,17-22H2,1-7H3;1H;1H2/q+1;;/p-1 |
| Standard InChIKey | VAPZFIMSURJAMN-UHFFFAOYSA-M |
| SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-] |
| Canonical SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.O.[Cl-] |
| Synonyms | Benzethonium Chloride Monohydrate |
| PubChem Compound | 21644026 |
| Last Modified | Jul 18 2023 |
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